3-(4-Fluoro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(4-fluoro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C16H13FO5/c1-21-12-6-10(5-11(7-12)15(18)19)9-3-4-14(17)13(8-9)16(20)22-2/h3-8H,1-2H3,(H,18,19)
• InChI Key: VHIVNOPDENSIFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)F)C(=O)OC
• Molecular Formula: C16H13FO5
• DSSTOX Substance ID: DTXSID70691565
• Molecular Weight: 304.27 g/mol
• CAS RN: 1261993-69-4

Description

3-(4-Fluoro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% (hereafter referred to as FMMB) is a synthetic compound that has become increasingly important in the scientific research community due to its versatile properties. FMMB is a colorless, crystalline solid with a melting point of 83-84°C and a boiling point of 202-204°C. This compound has been used in a variety of applications, including biochemical research, drug synthesis, and biotechnology.

Mechanism of Action

FMMB acts as an inhibitor of a variety of enzymes, including those involved in the metabolism of drugs, hormones, and neurotransmitters. It also acts as an inhibitor of the enzyme tyrosine kinase, which is involved in cell signaling pathways. Additionally, FMMB can act as a fluorescent probe to measure enzyme activity, as well as a fluorescent dye to image proteins and cells.
Biochemical and Physiological Effects
FMMB has been shown to have a variety of biochemical and physiological effects. In biochemical studies, FMMB has been used to study the structure and function of proteins and enzymes in biochemical and physiological processes. It has also been used to study the effects of drugs, hormones, and neurotransmitters on the body. Additionally, FMMB has been used to study the effects of environmental toxins on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FMMB in laboratory experiments is its high yield and purity. Additionally, it is relatively inexpensive and easy to obtain. However, there are some limitations to using FMMB in laboratory experiments. For example, it is a strong inhibitor of enzymes, which can interfere with the accuracy of the results. Additionally, it is not always compatible with all laboratory equipment and can be difficult to handle.

Future Directions

There are many potential future directions for the use of FMMB in scientific research. For example, it could be used to study the effects of drugs on the body, to investigate the structure and function of proteins and enzymes, and to develop new drugs or treatments. Additionally, FMMB could be used to study the effects of environmental toxins on the body, to develop new fluorescent probes, and to develop new imaging techniques. Finally, FMMB could be used to develop new fluorescent dyes and to study the effects of hormones and neurotransmitters on the body.

Synthesis Methods

FMMB can be synthesized using a variety of methods, including reaction of 4-fluoro-3-methoxybenzaldehyde with acetic anhydride in the presence of pyridine. This reaction produces a product with a yield of 95%, which is then purified by recrystallization. Alternatively, FMMB can be synthesized through the reaction of 4-fluoro-3-methoxybenzaldehyde with methoxyacetic acid in the presence of pyridine, followed by recrystallization to yield a product with a purity of 95%.

Scientific Research Applications

FMMB has many applications in scientific research, including as a reagent in organic synthesis, a catalyst in chemical reactions, and a ligand in coordination chemistry. It is also used as a substrate for enzymes, as a fluorescent probe for measuring enzyme activity, and as a fluorescent dye for imaging proteins and cells. Additionally, FMMB can be used to study the structure and function of proteins and enzymes in biochemical and physiological processes.